Cas no 288143-27-1 (Cixiophiopogon A)

Cixiophiopogon A structure
Cixiophiopogon A structure
Product Name:Cixiophiopogon A
CAS No:288143-27-1
MF:C44H70O18
MW:887.0158
CID:858264
PubChem ID:102004869
Update Time:2024-10-30

Cixiophiopogon A Chemical and Physical Properties

Names and Identifiers

    • Ophiogenin-3-O-α-L-rhaMnopyranosyl(1→2)[β-D-xylopyranosyl(1→3)]-β-D-glucopyranoside
    • Cixiophiopogon A
    • Ophiogenin 3-O-α-L-rhamnopyranosyl(1→2)[β-D-xylopyranosyl(1→3)]-β-D-glucopyranoside
    • cixi-ophiopogon A
    • Ophiogenin 3-O-Alpha-L-rhamnopyranosyl(1→2)[Beta-D-xylopyranosyl(1→3)]-Beta-D-glucopyranoside
    • Ophiogenin 3-O--L-rhamnopyranosyl(12)[-D-xylopyranosyl(13)]--D-glucopyranoside
    • Ophiogenin 3-O-alpha-L-rhamnopyranosyl(1->2)[beta-D-xylopyranosyl(1->3)]-beta-D-glucopyranoside
    • Ophiogenin 3-O-alpha-L-rhamnopyranosyl(1-2)[beta-D-xylopyranosyl(1-3)]-beta-D-glucopyranoside
    • CID 102004869
    • Ophiogenin 3-O-
    • A-L-rhamnopyranosyl(1 inverted exclamation marku2)[
    • A-D-xylopyranosyl(1 inverted exclamation marku3
    • Liopogon Extract
    • CS-0019484
    • HY-N2175
    • 288143-27-1
    • A-D-glucopyranoside
    • MS-31649
    • AKOS037515158
    • A-D-xylopyranosyl(1 inverted exclamation marku3)]-
    • (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5R,6R)-2-[(1R,2R,4S,5'R,6R,7S,8S,9S,12S,13R,16S)-2,8-dihydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl]oxy-5-hydroxy-6-(hydroxymethyl)-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
    • Ophiogenin 3-O-alpha-L-rhamnopyranosyl(1_2)[beta-D-xylopyranosyl(1_3)]-beta-D-glucopyranoside
    • DA-62356
    • Inchi: 1S/C44H70O18/c1-19-8-13-43(56-17-19)21(3)44(54)28(62-43)15-42(53)25-7-6-22-14-23(9-11-40(22,4)24(25)10-12-41(42,44)5)58-39-36(61-38-34(52)32(50)29(47)20(2)57-38)35(31(49)27(16-45)59-39)60-37-33(51)30(48)26(46)18-55-37/h6,19-21,23-39,45-54H,7-18H2,1-5H3/t19-,20+,21-,23+,24+,25-,26-,27-,28+,29+,30+,31-,32-,33-,34-,35+,36-,37+,38+,39-,40+,41+,42-,43-,44-/m1/s1
    • InChI Key: XEMVQWDHRXAQNR-YVEJFGEMSA-N
    • SMILES: O1[C@]2(C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])O2)[C@@]([H])(C([H])([H])[H])[C@]2([C@]1([H])C([H])([H])[C@]1([C@]3([H])C([H])([H])C([H])=C4C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])(C([H])([H])O1)O[H])O[H])O[H])O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])O[H])O[H]

Computed Properties

  • Exact Mass: 886.45600
  • Monoisotopic Mass: 886.456
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 62
  • Rotatable Bond Count: 7
  • Complexity: 1670
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 25
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 276
  • Molecular Weight: 887.0

Experimental Properties

  • Color/Form: Powder
  • Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.012 g/l) (25 º C),
  • PSA: 276.14000
  • LogP: -0.91700

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